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Compound of Interest

Compound Name: Bis(triphenyltin)sulfide

CAS No.: 77-80-5

Cat. No.: B1612573

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Organotin compounds, characterized by the presence of at least one tin-carbon bond,

represent a diverse class of chemicals with a wide array of industrial and research applications.

Within this family, Bis(triphenyltin)sulfide, also known by its systematic name 1,1,1,3,3,3-

Hexaphenyldistannathiane, stands out as a significant, albeit specialized, reagent. This guide

provides a comprehensive technical overview of Bis(triphenyltin)sulfide, covering its

fundamental chemical identifiers, synthesis, physicochemical properties, and key applications,

with a particular focus on its utility for research and development professionals.

Core Chemical Identifiers
A clear and unambiguous identification of a chemical substance is paramount for scientific

research and safety. The core chemical identifiers for Bis(triphenyltin)sulfide are summarized

in the table below.
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Identifier Value

CAS Number 77-80-5

Systematic Name 1,1,1,3,3,3-Hexaphenyldistannathiane

Other Names
Bis(triphenylstannyl)sulfide, Distannathiane,

hexaphenyl-

Molecular Formula C₃₆H₃₀SSn₂

Molecular Weight 732.12 g/mol

InChI
InChI=1S/6C6H5.S.2Sn/c61-2-4-6-5-3-1;;;/h61-

5H;;;

InChIKey NTCQOKPUDSWFJF-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C3=CC=CC=C3)

(C4=CC=CC=C4)C5=CC=CC=C5">Sn(C6=CC=

CC=C6)C1

Synthesis of Bis(triphenyltin)sulfide
The synthesis of Bis(triphenyltin)sulfide is most commonly achieved through the reaction of a

triphenyltin halide, typically triphenyltin chloride, with a sulfide source. This reaction is a

straightforward and efficient method for forming the Sn-S-Sn linkage.

Experimental Protocol: Synthesis from Triphenyltin
Chloride and Sodium Sulfide
This protocol details a common laboratory-scale synthesis of Bis(triphenyltin)sulfide.

Materials:

Triphenyltin chloride (Ph₃SnCl)

Sodium sulfide nonahydrate (Na₂S·9H₂O)

Absolute Ethanol
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Distilled water

Dichloromethane (CH₂Cl₂)

Methanol (MeOH)

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve

triphenyltin chloride in absolute ethanol.

In a separate beaker, prepare a solution of sodium sulfide nonahydrate in a minimal amount

of a water/ethanol mixture.

Slowly add the sodium sulfide solution to the stirred solution of triphenyltin chloride at room

temperature. A white precipitate of Bis(triphenyltin)sulfide will begin to form immediately.

After the addition is complete, heat the reaction mixture to reflux and maintain for

approximately 2 hours to ensure the reaction goes to completion.

Allow the mixture to cool to room temperature. The crude Bis(triphenyltin)sulfide will

precipitate out of the solution.

Collect the precipitate by vacuum filtration and wash it with distilled water to remove any

remaining inorganic salts.

Further purify the crude product by recrystallization. A suitable solvent system for

recrystallization is a mixture of dichloromethane and methanol[1]. Dissolve the solid in a

minimum amount of hot dichloromethane and then add methanol until the solution becomes

turbid. Allow the solution to cool slowly to induce crystallization.

Collect the purified crystals by vacuum filtration, wash with a small amount of cold methanol,

and dry under vacuum.

Causality Behind Experimental Choices:

Solvent: Ethanol is a good solvent for triphenyltin chloride and allows for the reaction to

proceed in a homogeneous or near-homogeneous phase. The use of absolute ethanol

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/product/b1612573/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-bis-triphenyltin-sulfide-synthesis-properties-and-applications
https://www.benchchem.com/product/b1612573/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-bis-triphenyltin-sulfide-synthesis-properties-and-applications
https://m.chemicalbook.com/ProductChemicalPropertiesCB6727994_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1612573?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


minimizes the presence of water, which could lead to the formation of triphenyltin hydroxide

as a byproduct.

Reflux: Heating the reaction mixture to reflux increases the reaction rate, ensuring a higher

yield in a shorter period.

Recrystallization: This purification technique is essential to remove any unreacted starting

materials or byproducts, resulting in a high-purity final product. The choice of

dichloromethane and methanol as the recrystallization solvent system is based on the

differential solubility of Bis(triphenyltin)sulfide in these solvents at different temperatures.

Reactants
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Caption: Workflow for the synthesis of Bis(triphenyltin)sulfide.

Physicochemical Properties
Detailed experimental data for the physicochemical properties of Bis(triphenyltin)sulfide are

not as widely reported as for its tributyl analogue. However, based on available literature and

the properties of similar organotin compounds, the following can be inferred:

Appearance: It is expected to be a white to off-white crystalline solid.

Melting Point: While a specific melting point for the triphenyl derivative is not readily available

in the provided search results, the analogous bis(tricyclohexyltin) sulfide has a melting point
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of 130-132 °C[1]. This suggests that Bis(triphenyltin)sulfide will also be a solid with a

relatively high melting point.

Solubility: Organotin compounds with bulky organic groups tend to be soluble in nonpolar

organic solvents. Bis(triphenyltin)sulfide is expected to be soluble in solvents like

dichloromethane, chloroform, and toluene, and less soluble in polar solvents like water and

lower alcohols[1].

Spectroscopic Data:

¹¹⁹Sn NMR: The chemical shift in ¹¹⁹Sn NMR spectroscopy is highly sensitive to the

coordination environment of the tin atom. For four-coordinate tin compounds, chemical

shifts typically appear in the downfield region[2][3]. The precise chemical shift for

Bis(triphenyltin)sulfide would be dependent on the solvent used due to potential

coordination[4]. Based on related structures, a chemical shift in the range of +80 to +120

ppm in a non-coordinating solvent like CDCl₃ can be anticipated.

¹H and ¹³C NMR: The proton and carbon NMR spectra would show characteristic signals

for the phenyl groups attached to the tin atoms.

Infrared (IR) Spectroscopy: The IR spectrum would display characteristic absorption bands

for the Sn-Ph and Sn-S bonds.

Applications in Research and Development
Bis(triphenyltin)sulfide and related organotin sulfides are valuable reagents in organic and

materials science.

Sulfur Transfer Reagent
A primary application of Bis(triphenyltin)sulfide is as a sulfur transfer reagent in organic

synthesis. It can be used to introduce a sulfur atom into a molecule, for example, in the

synthesis of thioketones from ketones or in the preparation of other sulfur-containing

heterocycles. The reactivity of the Sn-S bond allows for its cleavage and the subsequent

transfer of the sulfur atom to an electrophilic center.

Precursor to Metal Sulfide Nanomaterials
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Bis(triphenyltin) chalcogenides, including the sulfide, have been investigated as single-source

precursors for the synthesis of binary metal sulfides[5]. The thermal decomposition of these

compounds can lead to the formation of tin sulfide (SnS) or other metal sulfides if co-

decomposed with other metal precursors. This approach offers a convenient route to phase-

pure semiconductor materials with potential applications in electronics and photovoltaics.

Bis(triphenyltin)sulfide

Key Applications
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Caption: Key application areas of Bis(triphenyltin)sulfide.

Potential in Drug Development
While direct applications of Bis(triphenyltin)sulfide in drug development are not extensively

documented, organotin compounds, in general, have been investigated for their biological

activities. Some triphenyltin compounds have shown potential as fungicides and biocides[6][7]

[8]. Furthermore, the development of novel sulfur-containing compounds is an active area of

pharmaceutical research[9]. As a reagent for synthesizing such compounds,

Bis(triphenyltin)sulfide could play an indirect role in the discovery and development of new

therapeutic agents. The antiproliferative activity of some organotin complexes is also an area of

interest[10].

Safety and Toxicology
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Triphenyltin compounds are known to be toxic and should be handled with appropriate safety

precautions.

Toxicity: Organotin compounds, including triphenyltin derivatives, can exert a range of toxic

effects. These can include neurotoxicity, immunotoxicity, and reproductive and

developmental effects[11][12][13]. Acute exposure can lead to symptoms such as dizziness,

nausea, and skin irritation[6].

Handling: Due to their toxicity, all manipulations of Bis(triphenyltin)sulfide should be

performed in a well-ventilated fume hood. Appropriate personal protective equipment (PPE),

including chemical-resistant gloves, safety goggles, and a lab coat, must be worn.

Environmental Impact: Triphenyltin compounds are persistent in the environment and can be

toxic to aquatic organisms[6][11][13]. Therefore, care must be taken to prevent their release

into the environment, and all waste should be disposed of as hazardous chemical waste

according to local regulations.

Conclusion
Bis(triphenyltin)sulfide is a valuable, though specialized, organotin reagent with important

applications in organic synthesis and materials science. Its role as a sulfur transfer agent and

as a precursor to metal sulfides highlights its utility in modern chemical research. As with all

organotin compounds, a thorough understanding of its handling requirements and potential

toxicity is essential for its safe and effective use in the laboratory. Further research into the

properties and applications of this compound is warranted to fully explore its potential in

various scientific fields, including drug discovery and materials innovation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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